Cas no 1154216-56-4 (Benzenesulfonamide, N-(2-amino-2-phenylethyl)-2-chloro-)

• Product Name: Benzenesulfonamide, N-(2-amino-2-phenylethyl)-2-chloro-
• CAS No: 1154216-56-4
• MF: C₁₄H₁₅ClN₂O₂S
• MW: 310.799101114273
• CID: 5157062
• Update Time: 2026-03-04

Benzenesulfonamide, N-(2-amino-2-phenylethyl)-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(2-amino-2-phenylethyl)-2-chloro-

• Inchi： 1S/C14H15ClN2O2S/c15-12-8-4-5-9-14(12)20(18,19)17-10-13(16)11-6-2-1-3-7-11/h1-9,13,17H,10,16H2
• InChI Key： DZWRGWPEZQASHL-UHFFFAOYSA-N
• SMILES： C1(S(NCC(N)C2=CC=CC=C2)(=O)=O)=CC=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Benzenesulfonamide, N-(2-amino-2-phenylethyl)-2-chloro-

Benzenesulfonamide, N-(2-amino-2-phenylethyl)-2-chloro (CAS No. 1154216-56-4): A Comprehensive Overview

Benzenesulfonamide, N-(2-amino-2-phenylethyl)-2-chloro, identified by its CAS number 1154216-56-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and therapeutic applications. The structural features of this molecule, particularly the presence of a chloro substituent and an N-(2-amino-2-phenylethyl) group, contribute to its unique chemical properties and potential pharmacological effects.

The synthesis of Benzenesulfonamide, N-(2-amino-2-phenylethyl)-2-chloro involves a series of well-defined chemical reactions that highlight the importance of precision and control in organic synthesis. The introduction of the chloro group at the 2-position of the benzenesulfonamide core enhances the electrophilicity of the molecule, making it a valuable intermediate in the development of more complex derivatives. Additionally, the N-(2-amino-2-phenylethyl) side chain introduces a basic nitrogen atom, which can participate in various hydrogen bonding interactions, influencing both the solubility and binding affinity of the compound.

In recent years, sulfonamides have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of Benzenesulfonamide, N-(2-amino-2-phenylethyl)-2-chloro aligns with this trend, as it combines elements known to interact with biological targets effectively. For instance, the sulfonamide group is a common pharmacophore in drugs that target bacterial enzymes and metabolic pathways. The chloro substituent can further modulate these interactions by enhancing binding affinity or altering electronic properties.

One of the most compelling aspects of this compound is its potential application in drug discovery. Researchers have been exploring sulfonamides as scaffolds for developing novel therapeutic agents due to their ability to form stable complexes with biological targets. The specific arrangement of atoms in Benzenesulfonamide, N-(2-amino-2-phenylethyl)-2-chloro suggests that it could serve as a precursor for designing molecules with enhanced selectivity and potency. This has led to several ongoing studies aimed at identifying new derivatives with improved pharmacological profiles.

The role of computational chemistry in understanding the behavior of such compounds cannot be overstated. Molecular modeling techniques have been employed to predict how Benzenesulfonamide, N-(2-amino-2-phenylethyl)-2-chloro interacts with biological targets at the molecular level. These studies have provided valuable insights into its binding mode and potential mechanisms of action. For example, simulations have shown that the chloro group and the aminoethyl side chain can form critical interactions with specific residues in protein targets, which could be leveraged to optimize drug design.

In addition to its theoretical appeal, experimental validation has been crucial in assessing the potential of Benzenesulfonamide, N-(2-amino-2-phenylethyl)-2-chloro. In vitro assays have been conducted to evaluate its activity against various biological targets, including enzymes and receptors relevant to human health. Preliminary results have indicated promising activity in certain assays, warranting further investigation into its therapeutic potential. These findings align with broader trends in medicinal chemistry where sulfonamides continue to be explored for their versatility and efficacy.

The development of novel synthetic methodologies has also played a significant role in advancing research involving this compound. Innovations in synthetic chemistry have enabled more efficient and scalable production processes for complex molecules like Benzenesulfonamide, N-(2-amino-2-phenylethyl)-2-chloro. Such advancements are essential for translating laboratory discoveries into viable drug candidates. By optimizing synthetic routes, researchers can produce larger quantities of the compound for detailed biological testing and clinical development.

The future direction of research on Benzenesulfonamide, N-(2-amino-2-phenylethyl)-2-chloro is likely to be shaped by interdisciplinary collaborations between chemists, biologists, and pharmacologists. Integrating computational modeling with experimental approaches will be key to unraveling its full potential. Furthermore, exploring its derivatives through structure-based drug design could lead to novel therapeutic agents with improved characteristics such as better bioavailability or reduced toxicity.

In conclusion, Benzenesulfonamide, N-(2-amino-2-phenylethyl)-2-chloro (CAS No. 1154216-56-4) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a significant role in shaping the future of medicine.